m-Azidosulphonyl-benzoyl chloride
Cat. No. B8473627
M. Wt: 245.64 g/mol
InChI Key: VIMBXOWNDHBZNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[N:1](=[N+:2]=[N-:3])[S:4](=[O:5])(=[O:6])[c:7]1[cH:8][c:9]([C:10](=[O:11])[OH:12])[cH:13][cH:14][cH:15]1.[S:16]([Cl:17])([Cl:18])=[O:19]>>[N:1](=[N+:2]=[N-:3])[S:4](=[O:5])(=[O:6])[c:7]1[cH:8][c:9]([C:10](=[O:11])[Cl:18])[cH:13][cH:14][cH:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[N-]=[N+]=NS(=O)(=O)c1cccc(C(=O)O)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N-]=[N+]=NS(=O)(=O)c1cccc(C(=O)Cl)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
